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Compound of Interest

Compound Name: AVE-8134

Cat. No.: B1666142

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical guidance for the handling, use, and
disposal of AVE-8134, a potent peroxisome proliferator-activated receptor alpha (PPAR«)
agonist. Adherence to these procedures is essential to ensure a safe laboratory environment
and the integrity of experimental outcomes.

Personal Protective Equipment (PPE) and Handling

While a specific Safety Data Sheet (SDS) for AVE-8134 is not publicly available, its
classification as a PPARa agonist necessitates cautious handling due to the potential for
biological activity and unforeseen hazards. The following PPE and handling procedures are
mandatory:

General Handling:

o Engineering Controls: A certified chemical fume hood is required for all work involving solid
AVE-8134 and the preparation of stock solutions.

o Personal Hygiene: Avoid inhalation, and contact with eyes and skin. Do not eat, drink, or
smoke in laboratory areas. Wash hands thoroughly after handling.
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PPE Category

Item

Specification

Hand Protection

Gloves

Nitrile gloves, double-gloving

recommended.

Eye Protection

Safety Glasses

ANSI Z87.1 certified safety

glasses with side shields.

Body Protection

Laboratory Coat

Standard flame-resistant

laboratory coat.

Respiratory Protection

Respirator

An N95-rated respirator is
recommended when handling
the powder outside of a fume
hood.

Disposal Plan

All waste materials contaminated with AVE-8134 must be treated as hazardous chemical

waste.

Waste Segregation and Collection:

¢ Solid Waste: Contaminated consumables (e.qg., pipette tips, tubes, gloves, weighing paper)

must be collected in a dedicated, clearly labeled, and sealed hazardous waste container.

o Liquid Waste: All solutions containing AVE-8134 must be collected in a designated, sealed,

and clearly labeled hazardous waste container. Do not dispose of down the drain.

o Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated sharps container.

Disposal Procedure:

o Ensure all waste containers are properly labeled with the full chemical name ("AVE-8134")

and a hazardous waste sticker.

o Store waste containers in a designated and secure satellite accumulation area.
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» Arrange for pickup and disposal by a certified hazardous waste management service. Follow
all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols and Data

AVE-8134 is a potent PPARa agonist with EC50 values of 100 nM for human and 3000 nM for
rodent PPARa receptors.[1] It has been utilized in a variety of in vitro and in vivo studies to
investigate its effects on lipid metabolism, inflammation, and cardiac function.

Key Experimental Parameters

Parameter Cell-Based Assays Animal Studies (Rats)
Concentration/Dosage 1puM-10 uM 3 mg/kg - 30 mg/kg/day
) Not specified in the provided
Vehicle DMSO
results
Incubation/Treatment Time 16 - 24 hours 2 - 12 weeks

Experimental Workflow: In Vitro Cell-Based Assay

Preparation Analysis

Prepare AVE-8134 Stock
(in DMSO)

Functional Assay
> (g, Oxidized LDL uptake)

Treat

Treat Cells with AVE-8134
(16-24h incubation)

Cell Culture
(e.g., HUVEC, Monocytes)

=/ Gene Expression Analysisj

Prepare Treatment Media (e.g., QPCR for CD36)

\

Protein Expression Analysis
(e.g., Western Blot for p-eNOS)
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In Vitro Experimental Workflow for AVE-8134.

Signaling Pathway

AVE-8134 primarily functions as a PPARa agonist. Its activation of PPARa leads to
downstream effects on gene expression, influencing lipid metabolism and inflammatory
responses. Additionally, it has been shown to increase the phosphorylation of endothelial nitric
oxide synthase (eNOS) and the expression of scavenger receptors in monocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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